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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B1671361 Get Quote

Enterobactin, a high-affinity siderophore produced by various bacteria, is a valuable tool in a

range of research applications, from microbiology to drug development.[1][2][3] As with any

laboratory chemical, understanding and implementing proper disposal procedures is critical to

ensure personnel safety and environmental protection. This guide provides essential safety and

logistical information for the proper disposal of Enterobactin waste.

Note on Conflicting Safety Data: It is important to note that Safety Data Sheets (SDS) from

different suppliers may contain conflicting hazard classifications for Enterobactin and its apo

form (apo-Enterobactin). While some sources classify it as a non-hazardous substance,

others categorize it as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[4]. Given this discrepancy, it is prudent to adopt a conservative approach and manage

all Enterobactin waste as potentially hazardous chemical waste.

Chemical and Physical Properties
A summary of key quantitative data for Enterobactin is provided below. This information is

essential for accurate waste manifest documentation and for understanding its chemical

nature.
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Property Value Reference

CAS Number 28384-96-5 (Enterobactin)

30414-16-5 (apo-Enterobactin) [4]

Molecular Formula C₃₀H₂₇N₃O₁₅ [5]

Molecular Weight 669.5 g/mol [5]

Solubility

Soluble in DMSO or

acetonitrile:water (9:1) at 10

mg/ml

[6]

Storage Temperature -20°C [6]

Disposal Protocol for Enterobactin Waste
The following step-by-step protocol is based on standard laboratory procedures for chemical

waste management and should be adapted to comply with your institution's specific guidelines

and local regulations.

Step 1: Waste Segregation and Collection
Designated Waste Container: All solid and liquid waste containing Enterobactin should be

collected in a designated, compatible, and clearly labeled hazardous waste container.[7][8]

For solid waste (e.g., contaminated gloves, weigh boats, pipette tips), use a securely

sealable container, such as a plastic jar or a lined bucket.[7]

For liquid waste (e.g., unused solutions, contaminated media), use a leak-proof container

compatible with the solvents used (e.g., a high-density polyethylene (HDPE) bottle).

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name "Enterobactin".[9] List all other chemical constituents of the waste,

including solvents and their approximate concentrations.

Avoid Mixing: Do not mix Enterobactin waste with other waste streams, especially

incompatible materials like strong acids, bases, or oxidizing agents.[4] Keep halogenated
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and non-halogenated solvent wastes separate if required by your institution's waste

management program.[9]

Step 2: Storage of Waste
Secure Storage: Store the sealed waste container in a designated satellite accumulation

area (SAA) within the laboratory.[9]

Secondary Containment: Place the primary waste container in a secondary container (e.g., a

chemical-resistant tray or bin) to contain any potential leaks or spills.

Ventilation: Ensure the storage area is well-ventilated.[8]

Step 3: Disposal Procedure
Consult Institutional Guidelines: Before proceeding, always consult your institution's

Environmental Health and Safety (EHS) office for specific procedures and requirements for

chemical waste disposal.[10]

Arrange for Pickup: Contact your institution's EHS or hazardous waste management team to

schedule a pickup for the full waste container. Do not dispose of Enterobactin waste down

the drain or in the regular trash.[11]

Documentation: Complete all required waste disposal forms or manifests as provided by

your EHS office. Accurate documentation of the waste contents is crucial for proper disposal.

Step 4: Handling Spills and Decontamination
Spill Response: In case of a spill, avoid generating dust from solid material. Collect the

spilled material using an absorbent material for liquids or by carefully sweeping up solids.

Decontamination: Clean the affected area thoroughly. All materials used for spill cleanup

(e.g., absorbent pads, wipes, contaminated PPE) must be placed in the designated

Enterobactin hazardous waste container.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves, when handling Enterobactin and its

waste.
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Operational Workflow for Enterobactin Disposal
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Enterobactin waste in a laboratory setting.
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Enterobactin Waste Disposal Workflow

Start: Enterobactin Waste Generated

Is the waste solid or liquid?

Collect in a labeled, sealed container for solid hazardous waste.

Solid

Collect in a labeled, leak-proof container for liquid hazardous waste.

Liquid

Ensure waste container is compatible with contents (e.g., solvents).

Label container: 'Hazardous Waste', 'Enterobactin', and list all components.

Store sealed container in a designated Satellite Accumulation Area (SAA) with secondary containment.

Consult institutional EHS guidelines for specific procedures.

Request waste pickup from EHS / Hazardous Waste Management.

End: Waste properly disposed of by authorized personnel.

Click to download full resolution via product page

Caption: Workflow for the safe segregation, storage, and disposal of Enterobactin waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1671361?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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